Cas no 13618-90-1 (1,4,5,6-Tetrahydrocyclopenta[b]pyrrole)

• Product Name: 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole
• CAS No: 13618-90-1
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 2188920
• PubChem ID: 19027815
• Update Time: 2025-06-26

1,4,5,6-Tetrahydrocyclopenta[b]pyrrole Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole, 1,4,5,6-tetrahydro-
• 1,4,5,6-tetrahydrocyclopenta[b]pyrrole
• cyclopenta[b]pyrrole,1,4,5,6-tetrahydro-
• 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole

• Inchi： 1S/C7H9N/c1-2-6-4-5-8-7(6)3-1/h4-5,8H,1-3H2
• InChI Key： JRSKVYIIXZCDOK-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1CCC2

Computed Properties

• Exact Mass: 107.073499291g/mol
• Monoisotopic Mass: 107.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole

Professional Introduction to 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole (CAS No. 13618-90-1)

1,4,5,6-Tetrahydrocyclopenta[b]pyrrole, identified by its Chemical Abstracts Service (CAS) number 13618-90-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives family, characterized by a cyclic structure containing nitrogen and multiple hydrogen atoms. The unique arrangement of its molecular framework imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole consists of a fused cyclopentane ring and a pyrrole ring, creating a rigid bicyclic system. This configuration allows for diverse functionalization possibilities, enabling chemists to modify specific positions on the molecule to tailor its pharmacological effects. The presence of the nitrogen atom in the pyrrole ring contributes to its ability to interact with biological targets such as enzymes and receptors, which is a critical factor in drug design.

In recent years, 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole has been extensively studied for its potential applications in the synthesis of pharmacologically active compounds. Its structural features make it an attractive intermediate for the development of drugs targeting various therapeutic areas. For instance, derivatives of this compound have shown promise in the treatment of neurological disorders due to their ability to modulate neurotransmitter activity. The compound's ability to cross the blood-brain barrier has also been explored as a key property for designing central nervous system (CNS) drugs.

One of the most compelling aspects of 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole is its versatility in serving as a building block for more complex molecules. Researchers have utilized this scaffold to develop inhibitors targeting enzymes involved in inflammatory pathways. The compound's framework allows for selective binding to specific enzymatic sites, reducing side effects associated with non-selective inhibitors. This has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the chemical properties of 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole have been leveraged in the development of anticancer agents. Studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by disrupting critical cellular pathways. The nitrogen-containing heterocycle interacts with DNA and protein targets in cancer cells, leading to their degradation or inhibition of growth. This mechanism has been particularly promising in early-stage clinical trials for solid tumors and hematological malignancies.

The synthesis of 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole and its derivatives involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to enhance yield and purity while minimizing byproduct formation. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired molecular framework efficiently. These synthetic strategies ensure that researchers can access high-quality starting materials for further medicinal chemistry investigations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole and its derivatives at the molecular level. Molecular modeling studies have helped predict binding affinities and interactions with biological targets with remarkable accuracy. This approach has accelerated the drug discovery process by allowing researchers to screen large libraries of compounds computationally before conducting expensive wet-lab experiments.

The pharmacokinetic profile of 1,4,5,6-Tetrahydrocyclopenta[b]pyrrole is another area of active investigation. Researchers are focusing on optimizing solubility and bioavailability to enhance therapeutic efficacy while reducing potential toxicity. By modifying substituents on the molecule or employing prodrug strategies, scientists aim to improve how well the compound is absorbed and distributed within the body. These efforts are crucial for translating promising preclinical findings into effective clinical treatments.

In conclusion,1,4,5,6-Tetrahydrocyclopenta[b]pyrrole (CAS No.13618-90-1) remains a cornerstone in pharmaceutical research due to its unique structural properties and diverse biological activities. Ongoing studies continue to uncover new therapeutic applications for this compound and its derivatives across multiple disease areas. As our understanding of molecular interactions deepens, 1,4, 5, 6-Tetrahydrocyclopenta[b]pyrrole is poised to contribute significantly to future advancements in medicine.